579-39-5(1,2-Bis(4-fluorophenyl)ethane-1,2-dione),D2292

1,2-Bis(4-fluorophenyl)ethane-1,2-dione Properties

Names and Identifiers

- 1,2-Bis(4-fluorophenyl)ethane-1,2-dione
- 4,4-Difluorodibenzoyl
- 4,4-Fluorobenzil
- 4,4'-Difluorobenzil
- 4,4-Difluorobenzil
- 4,4'-Difluorobibenzoyl
- 4,4'-Difluorodibenzoyl
- p,p'-Difluorobenzil
- Ethanedione, bis(4-fluorophenyl)-
- 1,2-Ethanedione, 1,2-bis(4-fluorophenyl)-
- BRKULQOUSCHDGS-UHFFFAOYSA-N
- 1,2-Bis(4-fluorophenyl)-1,2-ethanedione
- difluorobenzil
- C14H8F2O2
- 4,4'difluorobenzil
- PubChem7683
- Benzil-based compound, 8
- BDBM22730
- SCHEMBL716295
- CHEMBL192410
- FT-0617047
- 579-39-5
- Z85921961
- bis(4-Fluorophenyl) ethanedione
- AKOS001076199
- SR-01000065846-1
- A831677
- 4,4'-Difluorobenzil, 98%
- SY048352
- D2292
- BP-13427
- InChI=1/C14H8F2O2/c15-11-5-1-9(2-6-11)13(17)14(18)10-3-7-12(16)8-4-10/h1-8
- EN300-12758
- PS-11065
- bis(4-fluorophenyl)ethane-1,2-dione
- DTXSID3060374
- (E)-1,2-Bis(4-fluorophenyl)ethane-1,2-dione
- CS-0141519
- 4,4 inverted exclamation mark -Difluorobenzil
- MFCD00134541
- SR-01000065846
- 1,2-Bis(4-fluorophenyl)-1,2-ethanedione #
- PD179159
- 1,2-bis(4-fluorophenyl)-ethane-1,2-dione
- +Expand
- MDL： MFCD00134541
- InChIKey： BRKULQOUSCHDGS-UHFFFAOYSA-N
- Inchi： 1S/C14H8F2O2/c15-11-5-1-9(2-6-11)13(17)14(18)10-3-7-12(16)8-4-10/h1-8H
- SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C(C(C1C([H])=C([H])C(=C([H])C=1[H])F)=O)=O
- BRN： 1971736

Computed Properties

Exact Mass: 246.04900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 246.049
Heavy Atom Count: 18
Complexity: 282
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.6
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 34.1

Experimental Properties

LogP: 3.03040
PSA: 34.14000
Refractive Index: 1.562
Water Partition Coefficient: Soluble in water.
Boiling Point: 370.2 °C at 760 mmHg
Melting Point: 120.0 to 124.0 deg-C
Flash Point: 141.5 °C
Solubility: Almost insoluble (0.016 g/l) (25 º C),
Color/Form: Pale yellow powder
Density: 1.304±0.06 g/cm3 (20 ºC 760 Torr),

1,2-Bis(4-fluorophenyl)ethane-1,2-dione Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：S26;S37/39
Safety Instruction： S26-S37/39
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Risk Phrases： 36/37/38
Signal Word：Warning
TSCA：T

1,2-Bis(4-fluorophenyl)ethane-1,2-dione Customs Data

HS CODE：2914700090
Customs Data：

China Customs Code:
2914700090

Overview:

2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1,2-Bis(4-fluorophenyl)ethane-1,2-dione Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003KVU-1g	4,4'-DIFLUOROBENZIL	579-39-5	98%	1g	$5.00
A2B Chem LLC	AB66234-1g	4,4'-Difluorobenzil	579-39-5	98%	1g	$5.00	2024-04-19
Aaron	AR003L46-1g	4,4'-DIFLUOROBENZIL	579-39-5	98%	1g	$4.00
abcr	AB106711-5 g	4,4'-Difluorobenzil, 98%; .	579-39-5	98%	5 g	€100.50	2023-07-20
Alichem	A013034651-10g	1,2-Bis(4-fluorophenyl)ethane-1,2-dione	579-39-5	98%	10g	$178.76	2023-09-01
Ambeed	A581204-1g	1,2-Bis(4-fluorophenyl)ethane-1,2-dione	579-39-5	98%	1g	$6.0
Apollo Scientific	PC2534-5g	4,4'-Difluorobenzil	579-39-5	98%	5g	£34.00	2024-05-25
Chemenu	CM311138-25g	1,2-Bis(4-fluorophenyl)ethane-1,2-dione	579-39-5	95+%	25g	$393
Cooke Chemical	A3499312-1g	4,4'-Difluorobenzil	579-39-5	>98.0%	1g	RMB 94.40	2023-09-07
Crysdot LLC	CD12059036-5g	1,2-Bis(4-fluorophenyl)ethane-1,2-dione	579-39-5	98%	5g	$115

1,2-Bis(4-fluorophenyl)ethane-1,2-dione Suppliers

Jiangxi Boye Pharmaceutical Co.,Ltd.

Audited Supplier

(CAS:579-39-5)

MR./MRS.:LI DUAN HUI

Phone:15377010747

Email:hui@boyechemicals.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:579-39-5)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:579-39-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

1,2-Bis(4-fluorophenyl)ethane-1,2-dione Related Literature

1. ESIPT-capable 2,6-di(1H-imidazol-2-yl)phenols with very strong fluorescent sensing signals towards Cr(iii), Zn(ii), and Cd(ii): molecular variation effects on turn-on efficiency

Abiodun O. Eseola,Helmar G?rls,Masroor Bangesh,Winfried Plass New J. Chem. 2018 42 7884
2. Syntheses and photophysical properties of 5′–6-locked fluorescent nucleosides

Kristmann Gislason,Dnyaneshwar B. Gophane,Snorri Th. Sigurdsson Org. Biomol. Chem. 2013 11 149
3. Thiyl radical catalyzed oxidation of diarylalkynes to α-diketones by molecular oxygen under visible-light irradiation

Xianjin Zhu,Pinhua Li,Qing Shi,Lei Wang Green Chem. 2016 18 6373
4. Construction of flexible and stable near-infrared absorbing polymer films containing nickel-bis(dithiolene) moieties via ligand-exchange post-polymerization modification

Jianhua Han,Zhihuan Weng,Zuoqiang Wu,Jingwen Cai,Jinyan Wang,Xigao Jian Polym. Chem. 2017 8 3977
5. Efficient polymer solar cells based on a new quinoxaline derivative with fluorinated phenyl side chain

Qunping Fan,Huanxiang Jiang,Yu Liu,Wenyan Su,Hua Tan,Yafei Wang,Renqiang Yang,Weiguo Zhu J. Mater. Chem. C 2016 4 2606
6. Efficient deep red electroluminescence of iridium(iii) complexes with 2,3-diphenylquinoxaline derivatives and tetraphenylimidodiphosphinate

Yi-Ming Jing,Fang-Zhou Wang,You-Xuan Zheng,Jing-Lin Zuo J. Mater. Chem. C 2017 5 3714
7. Quinoxaline derivatives as a promising scaffold for breast cancer treatment

Rogy R. Ezz Eldin,Ahmed A. Al-Karmalawy,Mohammad Hayal Alotaibi,Marwa A. Saleh New J. Chem. 2022 46 9975
8. Stable and reusable Pd-nanoparticle catalyzed synthesis of symmetrical and unsymmetrical 1,2-dicarbonyl compounds

Gollapalli Narasimha Rao,Govindasamy Sekar New J. Chem. 2023 47 3167
9. Direct synthesis of 8-acylated quinoline N-oxides via palladium-catalyzed selective C–H activation and C(sp2)–C(sp2) cleavage

Guang-Hui Li,Dao-Qing Dong,Xian-Yong Yu,Zu-Li Wang New J. Chem. 2019 43 1667
10. Fused imidazoles as potential chemical scaffolds for inhibition of heat shock protein 70 and induction of apoptosis. Synthesis and biological evaluation of phenanthro[9,10-d]imidazoles and imidazo[4,5-f][1,10]phenanthrolines

Alpa Patel,Swee Y. Sharp,Katelan Hall,William Lewis,Malcolm F. G. Stevens,Paul Workman,Christopher J. Moody Org. Biomol. Chem. 2016 14 3889

Cas no 579-39-5 (1,2-Bis(4-fluorophenyl)ethane-1,2-dione)

1,2-Bis(4-fluorophenyl)ethane-1,2-dione Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,2-Bis(4-fluorophenyl)ethane-1,2-dione Security Information

1,2-Bis(4-fluorophenyl)ethane-1,2-dione Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1,2-Bis(4-fluorophenyl)ethane-1,2-dione Price

1,2-Bis(4-fluorophenyl)ethane-1,2-dione Suppliers

1,2-Bis(4-fluorophenyl)ethane-1,2-dione Related Literature

Related Categories

579-39-5 (1,2-Bis(4-fluorophenyl)ethane-1,2-dione) Related Products